5-Phenyl-1,3-oxazole-2-thiol
Overview
Description
5-Phenyl-1,3-oxazole-2-thiol is a chemical compound with the molecular formula C9H7NOS and a molecular weight of 177.23 . It is a pale-yellow solid at room temperature . This compound is used in various research and industrial applications .
Synthesis Analysis
The synthesis of 5-Phenyl-1,3-oxazole-2-thiol and its derivatives often involves the conversion of various benzoic acids into corresponding esters and hydrazides . The synthesized compounds are usually characterized using spectroscopic techniques such as 1H-NMR and LC-MS .Molecular Structure Analysis
The molecular structure of 5-Phenyl-1,3-oxazole-2-thiol has been elucidated using various techniques including 1H and 13C NMR, as well as X-ray diffraction (XRD) analysis . The InChI code for this compound is 1S/C9H7NOS/c12-9-10-6-8(11-9)7-4-2-1-3-5-7/h1-6H,(H,10,12) .Scientific Research Applications
Medicinal Chemistry
5-Phenyl-1,3-oxazole-2-thiol has been explored for its potential in medicinal chemistry due to its structural similarity to benzoxazole derivatives. These compounds exhibit a broad range of biological activities, including antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects . The ability to modify the oxazole ring allows for the creation of new chemical entities that can be used as intermediates in drug discovery.
Agriculture
In agriculture, oxazole derivatives have been studied for their antimicrobial properties against various plant pathogens. They show promise as potential fungicides and bactericides, which could help in protecting crops from diseases and increasing yield .
Material Science
The compound’s potential applications in material science include its use as a fluorescent reagent. It can be utilized in the development of fluorescent probes and sensors, which are essential tools in various analytical techniques .
Industrial Applications
5-Phenyl-1,3-oxazole-2-thiol may serve as a precursor for the synthesis of benzoxazole derivatives, which are valuable in industrial applications. These derivatives can be used in the production of dyes, pigments, and optical brighteners due to their planar structure and ability to absorb light .
Environmental Applications
Oxazole derivatives, including 5-Phenyl-1,3-oxazole-2-thiol, could be used in environmental applications such as the development of eco-friendly pesticides. Their biological activity against fungi and bacteria makes them candidates for non-toxic alternatives to traditional chemicals .
Analytical Chemistry
In analytical chemistry, 5-Phenyl-1,3-oxazole-2-thiol can be involved in the development of new analytical methods for the detection and quantification of various substances. Its reactivity with other chemicals can be harnessed to create specific assays and tests .
Biochemistry Research
This compound’s role in biochemistry research includes the study of its interactions with biological molecules. Understanding these interactions can lead to insights into the mechanisms of diseases and the development of therapeutic agents .
Nanotechnology
The use of 5-Phenyl-1,3-oxazole-2-thiol in nanotechnology could be linked to the synthesis of nanomaterials. Its derivatives can be used as building blocks for creating nanostructures with specific properties, which have applications in drug delivery, imaging, and sensor technology .
Mechanism of Action
Biochemical Pathways
They have been extensively studied for their many biological and pharmacological activities and are of significant importance in medicinal chemistry . Oxazole derivatives have been shown to exhibit a broad range of pharmacological properties, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities .
Result of Action
Given the known biological activities of oxazole derivatives, it is likely that this compound could have a range of effects at the molecular and cellular level .
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with eyes, skin, and clothing .
properties
IUPAC Name |
5-phenyl-3H-1,3-oxazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NOS/c12-9-10-6-8(11-9)7-4-2-1-3-5-7/h1-6H,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKGRCDVKEPEXFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CNC(=S)O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30481520 |
Source
|
| Record name | 5-phenyl-1,3-oxazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30481520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Phenyl-1,3-oxazole-2-thiol | |
CAS RN |
16172-23-9 |
Source
|
| Record name | 5-phenyl-1,3-oxazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30481520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-phenyl-1,3-oxazole-2-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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